4-Chloro-2,6-bis(trifluoromethyl)quinazoline

• CAS No.: 959237-98-0
• Molecular Formula: C10H3ClF6N2
• Molecular Weight: 300.59 g/mol
• IUPAC Name: 4-chloro-2,6-bis(trifluoromethyl)quinazoline
• InChI: InChI=1S/C10H3ClF6N2/c11-7-5-3-4(9(12,13)14)1-2-6(5)18-8(19-7)10(15,16)17/h1-3H
• InChI Key: HHQVIRZSUUHSTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)C(=NC(=N2)C(F)(F)F)Cl

Description

4-Chloro-2,6-bis(trifluoromethyl)quinazoline is a useful research compound. Its molecular formula is C10H3ClF6N2 and its molecular weight is 300.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,6-bis(trifluoromethyl)quinazolin-4-ol (200 mg, 0.666 mmol, prepared in the previous step), DMF (0.01 mL, 0.129 mmol) and diisopropylethylamine (0.17 mL, 0.986 mmol) suspended in dry DCM (10 mL) and treated dropwise with oxalyl chloride (0.11 mL, 1.26 mmol) under argon. After the addition, the reaction mixture was heated to reflux for 4 hours. After cooling to room temperature, the reaction was quenched by the cautious addition of potassium phosphate dibasic solution (20% w/w) and extracted with dichloromethane. The combined organic layers were washed with brine and dried over Na2SO4 and concentrated to yield the product as a white solid.